Cas no 922483-30-5 (N-(3-carbamoylthiophen-2-yl)-1-(4-chlorobenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-(3-carbamoylthiophen-2-yl)-1-(4-chlorobenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 922483-30-5
• MF: C₁₇H₁₈ClN₃O₄S₂
• MW: 427.925520420074
• CID: 5448271
• PubChem ID: 16831669
• Update Time: 2025-10-29

N-(3-carbamoylthiophen-2-yl)-1-(4-chlorobenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-carbamoylthiophen-2-yl)-1-(4-chlorobenzenesulfonyl)piperidine-4-carboxamide
• N-(3-carbamoylthiophen-2-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide
• N-(3-carbamoylthiophen-2-yl)-1-((4-chlorophenyl)sulfonyl)piperidine-4-carboxamide
• F2967-0869
• AKOS024478695
• VU0506570-1
• 922483-30-5

• Inchi： 1S/C17H18ClN3O4S2/c18-12-1-3-13(4-2-12)27(24,25)21-8-5-11(6-9-21)16(23)20-17-14(15(19)22)7-10-26-17/h1-4,7,10-11H,5-6,8-9H2,(H2,19,22)(H,20,23)
• InChI Key： FKUCLCPCXGIKBK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCC(C(NC2=C(C(N)=O)C=CS2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 427.0427261g/mol
• Monoisotopic Mass: 427.0427261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 146Ų

Additional information on N-(3-carbamoylthiophen-2-yl)-1-(4-chlorobenzenesulfonyl)piperidine-4-carboxamide

Introduction to N-(3-carbamoylthiophen-2-yl)-1-(4-chlorobenzenesulfonyl)piperidine-4-carboxamide (CAS No: 922483-30-5)

N-(3-carbamoylthiophen-2-yl)-1-(4-chlorobenzenesulfonyl)piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 922483-30-5, represents a pinnacle of molecular design, incorporating multiple functional groups that make it a promising candidate for various therapeutic applications. The structural motif of this molecule, featuring a piperidine core adorned with substituents such as carbamoylthiophen-2-yl and 4-chlorobenzenesulfonyl, lends itself to unique interactions with biological targets, thereby opening avenues for innovative drug development.

The compound's structure is a testament to the ingenuity of modern synthetic chemistry. The piperidine ring, a common pharmacophore in drug molecules, provides a stable scaffold that can be modulated to enhance binding affinity and selectivity. The presence of the carbamoylthiophen-2-yl moiety introduces a thiophene ring system, which is known for its role in modulating biological pathways and has been extensively studied for its potential in anticancer and anti-inflammatory applications. Meanwhile, the 4-chlorobenzenesulfonyl group adds another layer of complexity, enabling fine-tuned interactions with biological receptors.

In recent years, there has been a surge in research focusing on the development of small molecules that can modulate complex biological processes. N-(3-carbamoylthiophen-2-yl)-1-(4-chlorobenzenesulfonyl)piperidine-4-carboxamide stands out in this landscape due to its multifaceted structural features. The combination of these functional groups not only enhances the compound's solubility and bioavailability but also allows for precise tuning of its pharmacological properties. This has led to its exploration in several preclinical studies aimed at identifying novel therapeutic agents.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. The structural elements present in N-(3-carbamoylthiophen-2-yl)-1-(4-chlorobenzenesulfonyl)piperidine-4-carboxamide suggest that it could interact with a variety of biological targets, including enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. The thiophene ring, in particular, has been implicated in the modulation of pathways such as MAPK and NFκB, which are central to many disease processes.

The 4-chlorobenzenesulfonyl group further enhances the compound's potential by providing a site for selective binding. This moiety is known to be effective in disrupting protein-protein interactions and has been successfully incorporated into several marketed drugs. The synergistic effect of these functional groups makes N-(3-carbamoylthiophen-2-yl)-1-(4-chlorobenzenesulfonyl)piperidine-4-carboxamide a versatile tool for drug discovery.

Recent studies have begun to unravel the mechanistic aspects of this compound's action. In vitro assays have shown that it can inhibit the activity of key enzymes involved in disease pathways. For instance, preliminary data suggests that it may interfere with the activity of kinases that are overexpressed in certain cancer types. Additionally, its ability to modulate receptor activity has been observed in cell-based models, indicating its potential as an antagonist or agonist depending on the target.

The synthesis of N-(3-carbamoylthiophen-2-yl)-1-(4-chlorobenzenesulfonyl)piperidine-4-carboxamide is an intricate process that requires careful optimization to ensure high yield and purity. The synthetic route involves multiple steps, including the formation of the piperidine core followed by functionalization with the carbamoylthiophen-2-yl and 4-chlorobenzenesulfonyl groups. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

The compound's physicochemical properties have also been thoroughly characterized. Its solubility profile, melting point, and spectroscopic data provide valuable insights into its behavior in different environments. These properties are crucial for formulating the compound into viable pharmaceutical products and ensuring its stability under various conditions.

In conclusion, N-(3-carbamoylthiophen-2-yl)-1-(4-chlorobenzenesulfonyl)piperidine-4-carboxamide (CAS No: 922483-30-5) is a remarkable molecule with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.